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Compound of Interest |

3-(2,8,9-Trioxa-5-aza-1-
Compound Name: silabicyclo[3.3.3Jundecane-1-yl)-1-

propanamine

Cat. No.: 8096939

Introduction

3-Aminopropylsilatrane is an organosilicon compound belonging to the silatrane family,
characterized by a unique cage-like molecular structure with a pentacoordinated silicon atom.
This structure imparts remarkable chemical and biological properties, making it a compound of
significant interest in materials science, medicinal chemistry, and drug development. This guide
provides a comprehensive overview of its core characteristics, synthesis protocols for its
derivatives, and its applications, tailored for researchers and professionals in the scientific
community.

Core Molecular Data

The fundamental molecular and physical properties of 3-aminopropylsilatrane are summarized
in the table below, providing a quick reference for its key quantitative data.
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Property Value

Molecular Formula C9H20N203Si[1][2][3]
Molecular Weight 232.35 g/mol [1][2]

CAS Number 17869-27-1[2]

Appearance White crystalline solid

Solubility Soluble in polar organic solvents

Synthesis of 3-Aminopropylsilatrane Derivatives:
Aza-Michael Addition

A versatile method for the functionalization of 3-aminopropylsilatrane is the aza-Michael
reaction. This reaction involves the addition of the primary amine group of 3-
aminopropylsilatrane to an electron-deficient alkene, such as an acrylate or acrylonitrile. This
process allows for the straightforward introduction of various functional groups, enabling the
synthesis of a diverse library of derivatives with tailored properties.

Experimental Protocol: General Procedure for the
Synthesis of Silatrane Derivatives

The following protocol outlines a general method for the synthesis of 3-aminopropylsilatrane
derivatives via the aza-Michael reaction.

Materials:

3-Aminopropylsilatrane

Electron-deficient alkene (e.g., acrylonitrile, methyl acrylate)

Methanol (or other suitable solvent)

Inert gas (e.g., Nitrogen)

Standard laboratory glassware and stirring apparatus
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Procedure:
e In a round-bottom flask, dissolve 1 mmol of 3-aminopropylsilatrane in 10 mL of methanol.

e Add the desired molar equivalent of the electron-deficient alkene (e.g., 1 mmol for mono-
adduct, 2 mmol for di-adduct).

« Stir the reaction mixture at 50°C under an inert atmosphere for 2-4 hours.
 After the reaction is complete, remove the solvent under reduced pressure.

e Wash the resulting residue multiple times with diethyl ether to remove any unreacted starting
materials.

» Dry the product to obtain the functionalized silatrane derivative.

 If necessary, the product can be further purified by recrystallization from a suitable solvent
system, such as chloroform/hexane.

Logical Workflow for Derivative Synthesis

The synthesis of functionalized silatranes from 3-aminopropylsilatrane can be visualized as a
straightforward workflow. The following diagram illustrates the key steps in the aza-Michael
addition reaction.
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Caption: Aza-Michael reaction workflow for the synthesis of 3-aminopropylsilatrane derivatives.
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Applications in Drug Development and Materials
Science

The unique properties of 3-aminopropylsilatrane and its derivatives have led to their exploration
in various applications, particularly in the fields of drug development and materials science. The
ability to functionalize the primary amine group allows for its use as a versatile linker and
building block.

Role as a Molecular Linker

3-Aminopropylsilatrane can be employed as a linker to conjugate bioactive molecules to
surfaces or nanoparticles. This is particularly relevant in the development of targeted drug
delivery systems and diagnostic agents. The silatrane cage provides stability, while the
propylamino group offers a reactive handle for further chemical modifications.

The general workflow for utilizing 3-aminopropylsilatrane as a linker is depicted in the following
diagram.
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Caption: Workflow for surface/nanoparticle functionalization using 3-aminopropylsilatrane as a
linker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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